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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-3-Octene, an aliphatic alkene, is a volatile organic compound with the chemical formula

C₈H₁₆. Its specific isomeric structure, with the double bond at the third carbon and a cis

configuration, imparts distinct physical and chemical properties that are crucial for its

application in various fields, including organic synthesis and as a component in the production

of polymers and specialty chemicals. This guide provides a comprehensive overview of the

core chemical properties of cis-3-Octene, supported by data, experimental methodologies, and

logical workflows.

Core Chemical Properties
The fundamental chemical and physical properties of cis-3-Octene are summarized in the

table below, providing a clear reference for laboratory and industrial applications.
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Property Value References

Molecular Formula C₈H₁₆ [1][2][3][4]

Molecular Weight 112.21 g/mol [1][4][5]

CAS Number 14850-22-7 [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[3]

Density 0.72 g/mL [2][6][7]

Boiling Point 123 °C [2][6][7]

Melting Point -126 °C [2][7]

Flash Point 17 °C [2][6][7]

Refractive Index 1.4120 to 1.4150 [7]

Vapor Pressure 17.9 mmHg at 25°C [2][6]

Solubility
Insoluble in water; Soluble in

alcohol.
[8]

Experimental Protocols
While detailed, step-by-step experimental protocols for the determination of each physical

property of cis-3-octene are not readily available in published literature, standard analytical

techniques are employed for its characterization and quality control. The following sections

outline the general methodologies for two key analytical techniques: Gas Chromatography

(GC) for purity assessment and Nuclear Magnetic Resonance (NMR) spectroscopy for

structural elucidation.

Purity Assessment by Gas Chromatography (GC)
Gas chromatography is a cornerstone technique for determining the purity of volatile

compounds like cis-3-Octene. It separates components of a mixture based on their differential

partitioning between a gaseous mobile phase and a liquid or solid stationary phase.

Methodology Overview:
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Sample Preparation: A dilute solution of the cis-3-Octene sample is prepared in a volatile

organic solvent (e.g., hexane or pentane).

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the heated

inlet of the gas chromatograph. The high temperature vaporizes the sample.

Separation: An inert carrier gas (e.g., helium or hydrogen) transports the vaporized sample

through a capillary column. The column's inner surface is coated with a stationary phase that

interacts with the components of the sample. Separation occurs based on the boiling points

and polarities of the components.

Detection: As each component elutes from the column, it is detected by a detector, most

commonly a Flame Ionization Detector (FID) for hydrocarbons. The FID generates an

electrical signal proportional to the amount of the component.

Data Analysis: The output from the detector is a chromatogram, which plots signal intensity

versus retention time. The area under each peak is proportional to the concentration of the

corresponding component. Purity is determined by calculating the percentage of the peak

area corresponding to cis-3-Octene relative to the total area of all peaks.

Structural Elucidation by ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

molecular structure of cis-3-Octene, particularly its cis isomeric configuration. The chemical

shifts and coupling constants of the vinyl protons are characteristic of the double bond's

geometry.

Methodology Overview:

Sample Preparation: A small amount of the cis-3-Octene sample (typically 5-25 mg) is

dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.[9]

Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H NMR spectrum is

acquired. This involves subjecting the sample to a strong magnetic field and radiofrequency

pulses.

Spectral Analysis:
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Chemical Shift: The protons attached to the double bond (vinylic protons) in alkenes

typically resonate in the range of 4.5-6.5 ppm.[10]

Coupling Constants (J-values): The key to distinguishing between cis and trans isomers

lies in the coupling constant between the vinylic protons. For cis-alkenes, the vicinal

coupling constant (³J) is typically in the range of 6-12 Hz, whereas for trans-alkenes, it is

larger, in the range of 12-18 Hz.[11]

Integration: The area under each signal in the spectrum is proportional to the number of

protons giving rise to that signal, which helps in assigning the peaks to the correct protons

in the molecule.[9]

Visualizations
Experimental Workflow for Purity Analysis by Gas
Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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